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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

These application notes provide a detailed protocol for the growth of ammonium tetraborate

tetrahydrate ((NH₄)₂B₄O₇ · 4H₂O) crystals, suitable for researchers and scientists. The protocol

is based on the reaction of boric acid with ammonium hydroxide.

Material Properties
Ammonium tetraborate is an inorganic compound that crystallizes from aqueous solutions as a

tetrahydrate.[1] Key properties of ammonium tetraborate are summarized in the table below.

Property Value

Chemical Formula (NH₄)₂B₄O₇ · 4H₂O

Molar Mass 263.374 g/mol

Crystal System Tetragonal

Density 2.37 g/cm³

Appearance Colorless crystals

Decomposition Point 87 °C

Magnetic Properties Diamagnetic

Data sourced from Crystal growing wiki[1]
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Experimental Protocol: Slow Evaporation Method
This protocol details the synthesis and crystallization of ammonium tetraborate tetrahydrate

from boric acid and ammonium hydroxide. Growing crystals from a hot solution is

recommended to obtain crystals of higher transparency.[1] Crystallization at room temperature

is possible but tends to be very slow and may result in lower transparency.[1]

Materials and Reagents
Boric acid (H₃BO₃)

Ammonium hydroxide (NH₄OH, 25% solution)

Distilled water

Beakers or flasks

Heating plate with magnetic stirring capability

Magnetic stir bar

Filter paper

Crystallization dish or beaker

Spatula

Graduated cylinders

Safety glasses, gloves, and lab coat

Preparation of Saturated Solution
The synthesis of ammonium tetraborate is based on the following reaction:

4H₃BO₃ + 2NH₄OH → (NH₄)₂B₄O₇ + 7H₂O[1]

To prepare a saturated solution for growing approximately 100 g of ammonium tetraborate

tetrahydrate, the following stoichiometry can be used as a starting point:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.crystalls.info/Ammonium_tetraborate
https://en.crystalls.info/Ammonium_tetraborate
https://en.crystalls.info/Ammonium_tetraborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure Reactants: Weigh out 93.91 g of boric acid.[1] In a separate container, measure

106.45 g of 25% ammonium hydroxide solution.[1]

Dissolve Boric Acid: Place the boric acid into a beaker with a magnetic stir bar. Add a

sufficient amount of distilled water and heat the solution gently on a hot plate while stirring to

dissolve the boric acid. Using a hot solution is beneficial for the quality of the final crystals.[1]

Reaction: Carefully and slowly add the ammonium hydroxide solution to the hot boric acid

solution in small portions.[1] Caution: The reaction is exothermic and may cause the solution

to boil.[1] Continue stirring throughout the addition.

Cooling and Filtration: Once the reaction has ceased, turn off the heat and allow the solution

to cool slightly. It is important to filter the hot solution to remove any impurities that could

interfere with crystal growth.[1]

Transfer to Crystallization Vessel: Pour the filtered, saturated solution into a clean

crystallization dish or beaker. Cover the vessel loosely with filter paper or a watch glass to

prevent dust contamination while allowing for slow evaporation.

Crystal Growth
Nucleation: Allow the solution to cool undisturbed. Spontaneous nucleation should occur as

the solution cools and the solvent evaporates. For larger, single crystals, it is preferable to

control the nucleation.

Seeding (Optional): To grow a single, large crystal, a seed crystal can be used. A small, well-

formed crystal from a previous batch or from the initial nucleation can be selected. Tie the

seed crystal to a thin thread and suspend it in the saturated solution, ensuring it does not

touch the bottom or sides of the container.

Growth Period: Place the crystallization vessel in a location with a stable temperature and

minimal vibrations to promote slow and uniform crystal growth. The growth rate is influenced

by factors such as supersaturation, temperature, and pH.[2][3]

Monitoring: Observe the crystal growth over several days to weeks. If multiple crystals begin

to form and compete, the solution can be carefully decanted, the desired crystal retained,

and the solution returned to the vessel.
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Harvesting and Storage
Removal: Once the crystal has reached the desired size, or when growth appears to have

stopped, carefully remove it from the solution.

Drying: Gently pat the crystal dry with a lint-free cloth or allow it to air dry.

Storage: Ammonium tetraborate crystals are stable under average humidity and at room

temperature.[1] For long-term preservation, they can be stored in a sealed container or

coated with a layer of varnish.[1] Avoid storing the crystals near sources of heat.[1]

Experimental Workflow Diagram
The following diagram illustrates the key stages in the protocol for growing ammonium

tetraborate crystals.
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Solution Preparation

Crystal Growth

Harvesting & Storage

1. Dissolve Boric Acid in Hot Water

2. Add Ammonium Hydroxide Solution

Slowly, with stirring

3. Filter the Hot Saturated Solution

4. Cool Solution for Nucleation

Transfer to crystallization vessel

5. (Optional) Introduce Seed Crystal

6. Allow Slow Evaporation at Stable Temp.

7. Remove Crystal from Solution

8. Dry the Crystal

9. Store in a Stable Environment

Click to download full resolution via product page

Workflow for Ammonium Tetraborate Crystal Growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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